Cas no 850243-61-7 (2-2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol
• CAS No: 850243-61-7
• MF: C₂₅H₂₃N₃O₄
• MW: 429.467826128006
• CID: 5420675
• Update Time: 2025-06-30

2-2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl]-5-[(4-methylbenzyl)oxy]phenol
• Phenol, 2-[2-amino-5-(2-methoxyphenoxy)-4-pyrimidinyl]-5-[(4-methylphenyl)methoxy]-
• 2-2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol

• Inchi： 1S/C25H23N3O4/c1-16-7-9-17(10-8-16)15-31-18-11-12-19(20(29)13-18)24-23(14-27-25(26)28-24)32-22-6-4-3-5-21(22)30-2/h3-14,29H,15H2,1-2H3,(H2,26,27,28)
• InChI Key： CNINXXSKMAVABP-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=C(C)C=C2)=CC=C1C1C(OC2=CC=CC=C2OC)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol

Professional Introduction to Compound with CAS No. 850243-61-7 and Product Name: 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol

The compound with the CAS number 850243-61-7 and the product name 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a pyrimidine core, which is a well-documented scaffold in drug discovery, alongside functional groups that enhance its pharmacological profile.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol structure is particularly noteworthy because it combines elements that are known to interact with biological targets in a synergistic manner. The presence of an amino group at the 2-position of the pyrimidine ring and methoxyphenyl groups at the 4 and 5 positions suggests potential interactions with enzymes and receptors involved in cellular signaling.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell proliferation and survival. Kinase inhibitors have been successfully developed into therapeutic agents for conditions such as cancer, where abnormal kinase activity contributes to disease progression. The pyrimidine core of 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol is particularly relevant here, as it is a common motif in kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The methoxyphenyl groups in this compound contribute to its lipophilicity, which can enhance membrane permeability and improve oral bioavailability. Additionally, the presence of multiple hydrophilic groups, such as the amino and methoxy groups, helps to balance solubility and reduce potential toxicity. This balance is critical for developing compounds that can be effectively administered orally or intravenously.

The synthesis of 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to produce this compound with high fidelity, which is essential for subsequent pharmacological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring systems present in this molecule.

Pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol exhibits inhibitory activity against several kinases, including those implicated in cancer pathways. These findings suggest that this compound could be developed into a therapeutic agent for treating various types of cancer. Furthermore, its ability to interact with multiple targets may provide a strategy for combination therapy, where multiple mechanisms are simultaneously addressed to enhance treatment efficacy.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research indicates that kinases are also involved in inflammatory processes and neurodegenerative diseases. Therefore, 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol may have utility in developing treatments for conditions such as rheumatoid arthritis or Alzheimer's disease. These possibilities underscore the importance of continued research into understanding the biological roles of kinases and identifying novel modulators.

As research progresses, computational methods are being increasingly utilized to predict the pharmacological properties of new compounds before they are synthesized. Molecular modeling techniques can simulate how 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol interacts with biological targets at the atomic level. These simulations help researchers identify key structural features that contribute to activity and optimize the compound's design for improved efficacy and selectivity.

The development of 2,2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol also highlights the importance of collaboration between academic researchers and industry partners. Such collaborations facilitate the translation of laboratory discoveries into clinical candidates by leveraging expertise in synthetic chemistry, pharmacology, and drug development. This partnership approach is essential for bringing new therapies to patients who need them most.

In conclusion,850243-61-7and its corresponding product name represent a significant contribution to pharmaceutical chemistry. The unique structural features of this compound make it a promising candidate for further development as a therapeutic agent. With ongoing research focused on optimizing its pharmacological properties and exploring new applications,850243 -61 -7has the potential to advance treatment strategies for various diseases.